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Compound of Interest

Compound Name: Tripterifordin

Cat. No.: B1681584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tripterifordin is a kaurane-type diterpene lactone isolated from the roots of Tripterygium

wilfordii, a vine used in traditional Chinese medicine.[1] This compound has garnered

significant interest within the scientific community due to its potent biological activities, including

anti-HIV properties.[1][2] Tripterifordin demonstrates the ability to inhibit HIV replication in

lymphocyte cells, making it a promising candidate for further investigation in antiviral drug

development.[1] The complex phytochemical profile of Tripterygium wilfordii necessitates a

robust and efficient purification protocol to isolate Tripterifordin for research and development

purposes. This document provides a detailed protocol for the purification of Tripterifordin,

compiled from established analytical and isolation methodologies.

Data Presentation
The following table summarizes quantitative data related to the analysis of Tripterifordin and

other compounds from Tripterygium preparations. This data is essential for quality control and

method validation during the purification process.
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Parameter Value/Range Method Reference

Linearity (r²) >0.9991 HPLC-ESI-QQQ/MS [3]

Recovery Rate 97.2% - 104.2% HPLC-ESI-QQQ/MS

EC50 (anti-HIV

activity)
1 µg/mL In vitro cell assay

Total Triterpene

Content
50% - 75% Extraction Method

Experimental Workflow
The following diagram illustrates the overall workflow for the extraction and purification of

Tripterifordin from Tripterygium wilfordii.
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Plant Material Preparation

Solvent Extraction

Ethanol

Crude Extract Concentration

In vacuo

Liquid-Liquid Partitioning

Ethyl Acetate

Column Chromatography (Initial Separation)

Fraction Collection and Analysis

High-Performance Liquid Chromatography (HPLC)

Promising Fractions

Purity Analysis (HPLC-MS)

Isolated Tripterifordin

Purity Confirmed
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Tripterifordin Target Cell (e.g., Lymphocyte)

Inhibition of Viral Replication

Modulation of Signaling Pathways

Anti-HIV Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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